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Chemical Profile and Early Research of TMK777

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Linetastine

CAS No.: 110501-66-1

Cat. No.: S1481853

The table below summarizes the core identifying information and early research contexts for TMK777 found

in the search results:

Property Description
CAS Number 101619-11-8 [1]
Chemical Name 1-[2-[[5-(3-Methoxy-4-hydroxyphenyl)-1-oxo-2,4-pentadienyllamino]ethyl]-4-

(diphenylmethoxy)piperidine [1]

Primary Biological Inhibitor of 5-lipoxygenase (5-LOX), an enzyme in the leukotriene biosynthesis
Role pathway [2] [3].

| Reported Research Contexts | ¢ Investigation of Endothelium-Derived Relaxing Factor (EDRF)

generation [4] [2]. « Study of antiallergic actions [3]. |

Based on the research, a key documented mechanism of action for TMK777 is the inhibition of the 5-
lipoxygenase (5-LOX) pathway [2] [3]. The following diagram illustrates this pathway and the point of

inhibition.
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Diagram of TMK?777 inhibiting the 5-Lipoxygenase pathway to block leukotriene production.

Information Gaps and Current Data Limitations

The search results reveal significant limitations for creating a contemporary, in-depth guide:

¢ No Direct Link to Linetastine: The search results do not establish a metabolic relationship between
a drug called "linetastine" and TMK777. The compound "TMK777" appears in early pharmacology
literature primarily as a research tool for studying 5-lipoxygenase [4] [2] [3].

e Outdated Research: The primary research articles focusing specifically on TMK777 are from 1989
and 1992 [4] [2]. There is a lack of recent, high-impact studies on this specific compound in the
searched biomedical literature.

¢ Lack of Requested Details: The available information does not contain the detailed experimental
protocols, quantitative data, or modern signaling pathway details needed for the technical guide you
require. The compound "TMK" in more recent papers (e.g., [5]) refers to "Transmembrane Kinase" in
plant biology, which is unrelated to TMK777.
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Suggestions for Further Research

Given the gaps in the search results, you may need to adjust your research strategy to find more

comprehensive information:

¢ Verify Compound and Context: Double-check the exact spelling of "linetastine" and its connection
to TMK777. It is possible the compound has an alternative name or code.

e Consult Specialized Databases: Use the provided CAS Number (101619-11-8) to search dedicated
chemical and pharmaceutical databases like PubChem, ChemSpider, or integrity. These platforms
often aggregate biological activity, metabolism, and safety data from a wider range of sources.

¢ Explore the Metabolic Pathway: Focus your search on the 5-lipoxygenase pathway and leukotriene
inhibitors broadly. This may lead you to more modern research and drug development efforts in this
area, even if they do not mention the specific code "TMK777".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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